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Compound of Interest

Compound Name: Manganese acetylacetonate

Cat. No.: B7756895

Performance Showdown: Manganese
Acetylacetonate vs. Cobalt-Based Driers in
Paints

A comprehensive comparison for researchers and formulation scientists on the efficacy of
manganese acetylacetonate as a viable alternative to traditional cobalt-based driers in

oxidative curing paints.

In the ongoing effort to develop safer and more sustainable paint formulations, the industry is
actively seeking alternatives to cobalt-based driers, which have come under regulatory scrutiny
due to health concerns.[1] Manganese acetylacetonate has emerged as a promising
candidate, demonstrating comparable and, in some cases, superior performance. This guide
provides a detailed comparison of these two drier systems, supported by experimental data, to
aid researchers and formulators in making informed decisions.

Executive Summary

Manganese acetylacetonate presents a strong case as a substitute for cobalt-based driers.
Experimental evidence indicates that it can offer faster through-drying times and comparable
surface drying, although it may result in slightly lower final film hardness.[2] The choice of drier
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will ultimately depend on the specific requirements of the paint formulation, including the type
of alkyd resin and desired curing characteristics.

Performance Data at a Glance

The following tables summarize the key performance indicators of manganese
acetylacetonate and a commercial cobalt(ll) 2-ethylhexanoate drier in various alkyd
formulations.

Table 1: Drying Time Comparison in a Long-Oil Alkyd Resin[2]

Drier

Set-to-

Concentrati . Tack-free Dry-hard Dry-through

Drier Type touch (t1)

on (wt. % (t2) (hours) (t3) (hours) (t4) (hours)
(hours)

metal)

0.1 Mn(acac)s 2.5 4.5 6.0 8.0

0.1 Co(ll) 2-EH 2.0 3.5 7.0 12.0

0.06 Mn(acac)s 3.0 5.0 7.0 9.0

0.06 Co(ll) 2-EH 25 4.0 8.5 174

0.03 Mn(acac)s 4.0 6.5 8.5 10.5

0.03 Co(ll) 2-EH 3.5 6.0 >15 >24

0.01 Mn(acac)s 6.0 9.0 12.0 16.0

0.01 Co(ll) 2-EH 5.5 >12 >24 >24

Table 2: Drying Time Comparison in a High-Solid Alkyd Resin[2]
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Drier

Set-to-

Concentrati . Tack-free Dry-hard Dry-through

Drier Type touch (1)

on (wt. % (t2) (hours) (t3) (hours) (t4) (hours)
(hours)

metal)

0.1 Mn(acac)s 1.8 2.9 4.0 6.5

0.1 Co(ll) 2-EH 1.5 2.5 5.5 9.0

0.03 Mn(acac)s 2.5 4.0 6.0 9.5

0.03 Co(ll) 2-EH 2.2 3.8 9.0 >15

Table 3: Film Hardness (Persoz) after 14 days[2]

Drier
. . Hardness
Alkyd Type Drier Type Concentration (wt.
(seconds)
% metal)
Long-oil Mn(acac)s 0.03 120
Long-oll Co(ll) 2-EH 0.03 145
High-solid Mn(acac)s 0.03 180
High-solid Co(ll) 2-EH 0.03 205

Key Performance Insights

e Drying Time: Manganese acetylacetonate consistently demonstrates faster through-drying

(ta) compared to the cobalt drier, particularly at lower concentrations.[2] While the cobalt

drier may offer slightly faster surface drying (set-to-touch and tack-free times), the rapid

development of through-dry is a significant advantage for manganese.[2]

» Film Hardness: Coatings cured with the cobalt drier generally exhibit higher final film

hardness.[2] This is a common characteristic observed with alternatives to cobalt driers.[2]

o Color: While manganese compounds can be intensely colored, studies have shown that the

coloration of transparent paint films is acceptable at typical concentrations (e.g., 0.03 wt. %
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metal) due to the in-situ reduction of Mn(lll) to Mn(ll).[2] However, at higher concentrations,
manganese driers may impart a brownish hue, especially in white or light-colored paints.[1]

 Stability and Skinning: Manganese acetylacetonate has been reported to exhibit reduced
skinning in paint formulations compared to cobalt driers.[1]

Experimental Protocols

The following are generalized methodologies for the key experiments cited in the comparison.

Drying Time Measurement (BK Drying Recorder)

o Sample Preparation: The paint formulation is prepared with the specified concentration of the
drier.

» Film Application: A uniform film of the paint (e.g., 76 pm wet film thickness) is applied to a
glass strip.

e Measurement: The glass strip is placed on a BK (Beck-Koller) drying time recorder. A
hemispherical needle travels the length of the strip over a set period (e.g., 24 hours).

e Analysis: The track left by the needle is analyzed to determine the different stages of drying:

o

T1 (Set-to-touch): The point where the needle no longer leaves a clear track.

[¢]

12 (Tack-free): The point where the needle no longer picks up any paint.

o

13 (Dry-hard): The point where the needle no longer leaves a perceptible scratch.

[e]

14 (Dry-through): The point where the needle moves over the surface without leaving any
mark.

Film Hardness (Persoz Pendulum Hardness Tester)

o Sample Preparation: The paint is applied to a solid substrate (e.g., glass panel) and allowed
to cure for a specified period (e.g., 14 days) under controlled temperature and humidity.

o Measurement: A Persoz pendulum is placed on the coated surface. The pendulum's
oscillations are timed.
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e Analysis: The hardness is determined by the time it takes for the amplitude of the
pendulum's swing to decrease from 12 to 4 degrees. A longer time indicates a harder
surface.

Visualizing the Science
Catalytic Drying Mechanism

The drying of alkyd paints is an oxidative cross-linking process. Both cobalt and manganese
driers catalyze this process through a redox mechanism, promoting the formation of free
radicals that initiate the polymerization of the unsaturated fatty acid chains in the alkyd resin.

Click to download full resolution via product page

Caption: Oxidative drying mechanism of alkyd paints catalyzed by metal driers.

Experimental Workflow for Drier Performance
Comparison

The following diagram illustrates a typical workflow for comparing the performance of different
paint driers.
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Caption: Workflow for comparing manganese and cobalt driers in paint.

Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Performance comparison of manganese
acetylacetonate and cobalt-based driers in paints]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b7756895#performance-comparison-of-
manganese-acetylacetonate-and-cobalt-based-driers-in-paints]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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